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Compound of Interest

Compound Name: Butyl acetoacetate

Cat. No.: B1329563

An In-depth Technical Guide to the Safe Handling of Butyl Acetoacetate

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the chemical properties and safety protocols for all laboratory reagents is
paramount. This guide provides a detailed overview of butyl acetoacetate, focusing on its
safety data, handling precautions, and emergency procedures.

Chemical Identification

e Chemical Name: Butyl 3-oxobutanoate[1]

Synonyms: Butyl acetoacetate, Acetoacetic acid n-butyl ester, Butyl 3-oxobutyrate[2]

CAS Number: 591-60-6[1]

Molecular Formula: CsH1403][1]

Molecular Weight: 158.19 g/mol [1]

Structural Formula:

Hazard Identification

Butyl acetoacetate is classified as a combustible liquid.[3][4] While it does not pose an
immediate health hazard under normal handling conditions, prolonged or significant exposure
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may cause irritation.[5][6]

e GHS Classification: Flammable liquids, Category 4[3][4]

« Signal Word: Warning[3][4]

e Hazard Statement: H227: Combustible liquid[3][4]

o Potential Health Effects: May cause eye, skin, and respiratory tract irritation.[5] Symptoms of

overexposure can include headache, dizziness, tiredness, nausea, and vomiting.[3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of butyl

acetoacetate.
Property Value Source
Physical State Liquid [1][5]

Appearance Colorless to clear yellow liquid [516]1[7]
Odor Fruity, sweet [2]

Boiling Point 190 °C @ 760 mmHg [41[5]
Melting Point -38°C/-35.6 °C [L1[415171
Flash Point 76 °C / 168.8 °F [4][5]

Autoignition Temperature

390 °C /734 °F

[4]115]

Density

0.970 - 0.985 g/cm® @ 20°C

[11(51(7]

Vapor Density

5.5

[5]

Solubility

Insoluble in water; soluble in

alcohol and oil

[1]

Explosion Limits

Lower: 1.10 vol %

[5]

Toxicological Information
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Toxicological data is essential for assessing the potential health risks associated with a

substance.

Test Result Species Source
Oral LD50 4500 mg/kg Rat [3]
Skin o _

o ) Not Irritating Rabbit [3]
Irritation/Corrosion
Eye Damage/Irritation Not Irritating Rabbit [3]
Respiratory or Skin o

o Not sensitizing [3]
Sensitization
Not listed by ACGIH,

Carcinogenicity IARC, NTP, or CA [5]

Prop 65

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not publicly available.
However, they are typically performed according to standardized guidelines, such as those
from the Organisation for Economic Co-operation and Development (OECD).

e Acute Oral Toxicity (OECD 401): This test involves the administration of the substance in
graduated doses to a group of experimental animals (commonly rats) by the oral route.
Observations of effects and mortality are made over a period of time to determine the LD50
value, which is the statistically estimated dose that would be lethal to 50% of the animals.

o Acute Dermal Irritation/Corrosion (OECD 404): A small amount of the substance is applied to
a shaved patch of skin on an animal (typically a rabbit). The site is observed for signs of
erythema (redness) and edema (swelling) over a period of days to assess the level of
irritation.

e Acute Eye Irritation/Corrosion (OECD 405): A small amount of the substance is instilled into
one eye of an animal (typically a rabbit), with the other eye serving as a control. The eyes
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are examined for signs of irritation, such as redness, swelling, and discharge, over several
days.

Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.
e Handling:

o Wash hands thoroughly after handling.[5]

o Use in a well-ventilated area.[5]

o Avoid contact with eyes, skin, and clothing.[5]

o Keep away from heat, sparks, and open flames.[4][5]

o Take precautionary measures against static discharge.[4] Ground and bond containers
and receiving equipment.[3][9]

o Use non-sparking tools.[8][9]

o Storage:

o

Store in a cool, dry, well-ventilated area away from incompatible substances.[5]

[¢]

Keep containers tightly closed.[4][5]

[¢]

Store away from sources of ignition.[5]

o

Incompatible materials include strong oxidizing agents and strong bases.[3][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is based on the potential for exposure during a specific task.

Emergency Procedures
First Aid Measures
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o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[3][4][5]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[3][4][5]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[3][5]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink 2-4 cupfuls of milk or
water. Get medical attention.[3][5]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[3][4][5] Water mist may be used to cool closed containers.[4]

o Specific Hazards: The material is combustible.[3] Vapors are heavier than air and may
spread along the ground.[5] Containers may explode when heated.[4][5] Hazardous
combustion products include carbon monoxide and carbon dioxide.[3][4][5]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][4][5]

Accidental Release Measures

In the event of a spill, a systematic approach is necessary to ensure safety and minimize
environmental contamination.

o Personal Precautions: Wear appropriate personal protective equipment.[3] Remove all
sources of ignition.[4][5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or surface water.[3]

¢ Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel,
vermiculite).[3][4][5] Keep in suitable, closed containers for disposal.[3][4]
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Stability and Reactivity

o Chemical Stability: Stable under normal storage conditions.[3]

» Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[3][4]
Exposure to air and light should also be avoided.[3][4]

e Incompatible Materials: Strong oxidizing agents and strong bases.[3][4]
e Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[3]

e Hazardous Reactions: None under normal processing.[4] Hazardous polymerization does
not occur.[4]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[3] Offer surplus and non-recyclable solutions to a licensed disposal
company.[6] Do not contaminate ground or surface water.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [butyl acetoacetate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329563#butyl-acetoacetate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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